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For Researchers, Scientists, and Drug Development Professionals

This guide provides a critical comparison of commonly employed thermodynamic models for

isobutane against experimental data. Accurate thermodynamic property prediction is

paramount for process design, simulation, and safety analysis in various applications, including

cryogenics, refrigeration, and as a solvent in pharmaceutical and chemical processes. This

document offers a centralized resource for evaluating the performance of different equations of

state (EOS) and provides detailed experimental protocols for key thermodynamic property

measurements.

Performance of Thermodynamic Models
The accuracy of a thermodynamic model is assessed by its ability to reproduce high-quality

experimental data over a wide range of temperatures and pressures. This section compares

the performance of three widely used models for isobutane: the highly accurate reference

Equation of State by Bücker and Wagner, the Perturbed-Chain Statistical Associating Fluid

Theory (PC-SAFT), and the Peng-Robinson (PR) cubic equation of state.
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Data Presentation
The following tables summarize the typical deviations of these models from experimental data

for key thermodynamic properties.

Table 1: Comparison of Deviations in Vapor Pressure Predictions

Thermodynami
c Model

Average
Absolute
Deviation (%)

Maximum
Deviation (%)

Temperature
Range (K)

Pressure
Range (MPa)

Bücker and

Wagner EOS
0.2 < 1.0 113.56 - 408.15 0.0001 - 3.64

PC-SAFT 1.5 ~5.0 240 - 400 0.1 - 3.5

Peng-Robinson

EOS
3.0

> 10.0 (near

critical point)
240 - 408.15 0.1 - 3.64

Table 2: Comparison of Deviations in Liquid Density Predictions

Thermodynami
c Model

Average
Absolute
Deviation (%)

Maximum
Deviation (%)

Temperature
Range (K)

Pressure
Range (MPa)

Bücker and

Wagner EOS
0.02 - 0.1 < 0.5 114 - 575 up to 35

PC-SAFT 0.5 - 2.0 ~4.0 240 - 400 up to 30

Peng-Robinson

EOS
2.0 - 5.0 > 10.0 240 - 408.15 up to 35

Table 3: Comparison of Deviations in Isobaric Heat Capacity (Cp) Predictions
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Thermodynami
c Model

Average
Absolute
Deviation (%)

Maximum
Deviation (%)

Temperature
Range (K)

Pressure
Range (MPa)

Bücker and

Wagner EOS
< 1.0 ~3.0 120 - 500 up to 30

PC-SAFT 2.0 - 5.0 ~10.0 240 - 400 up to 30

Peng-Robinson

EOS
5.0 - 15.0 > 20.0 240 - 408.15 up to 30

Experimental Protocols
The reliability of any model validation is contingent upon the quality of the experimental data.

The following sections detail the methodologies used to obtain the experimental data for

isobutane's thermodynamic properties.

Vapor Pressure Measurement: The Bubble Point Method
The bubble point method is a widely used technique for determining the vapor pressure of a

pure component or a mixture.

Apparatus: A thermostatically controlled equilibrium cell, typically made of glass to allow for

visual observation, is connected to a pressure measurement system and a sample

introduction line.

Procedure:

A known amount of high-purity isobutane is charged into the evacuated equilibrium cell.

The cell is brought to the desired temperature using a constant-temperature bath.

The pressure in the cell is gradually increased until the gas phase completely condenses

into a liquid.

The pressure is then slowly and carefully decreased until the first bubble of vapor appears.
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The pressure at which this first bubble is observed is recorded as the vapor pressure at

that temperature.

Instrumentation:

Temperature: A calibrated platinum resistance thermometer is used for precise

temperature measurement.

Pressure: A high-precision pressure transducer or a dead-weight gauge is employed for

accurate pressure readings.

Density Measurement: Vibrating Tube Densimeter
Vibrating tube densimeters offer high accuracy for measuring the density of liquids and

supercritical fluids.

Principle: The principle is based on measuring the change in the resonant frequency of a

vibrating U-shaped tube when it is filled with the sample fluid. The change in frequency is

directly related to the density of the fluid.

Procedure:

The instrument is calibrated using fluids of known density, such as water and a vacuum.

The sample of isobutane is introduced into the thermostatically controlled vibrating tube.

The system is allowed to reach thermal equilibrium at the desired temperature and

pressure.

The resonant frequency of the tube is measured, and the density is calculated using the

calibration data.

Instrumentation:

Temperature and Pressure Control: A high-precision thermostat and pressure controller

are essential to maintain stable conditions during the measurement.

Heat Capacity Measurement: Adiabatic Calorimetry
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Adiabatic calorimetry is a technique used to measure the heat capacity of a substance by

minimizing heat exchange with the surroundings.

Apparatus: A sample cell containing the isobutane is placed within a series of concentric

adiabatic shields. The temperature difference between the cell and the shields is kept as

close to zero as possible.

Procedure:

A known amount of isobutane is placed in the sample cell.

A measured amount of electrical energy is supplied to a heater within the cell, causing a

small increase in the temperature of the sample.

The temperature change is precisely measured.

The heat capacity is calculated from the amount of energy supplied and the resulting

temperature rise.

Instrumentation:

Temperature Measurement: High-precision thermometers, such as platinum resistance

thermometers, are used to measure the small temperature changes accurately.

Energy Input: The electrical energy input is measured with high accuracy using a

calibrated power source and measurement system.

Mandatory Visualization
The following diagrams illustrate the workflow of cross-validating thermodynamic models with

experimental data.
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Caption: Workflow for cross-validating isobutane thermodynamic models.
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Caption: Logical relationship between experimental data, models, and applications.
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To cite this document: BenchChem. [A Definitive Guide to Cross-Validation of Isobutane
Thermodynamic Models Against Experimental Data]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10815321/docs#a-definitive-guide-to-
cross-validation-of-isobutane-thermodynamic-models-against-experimental-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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